Cas no 2229449-46-9 (2-(4-aminobut-1-en-2-yl)benzene-1,3,5-triol)

• Product Name: 2-(4-aminobut-1-en-2-yl)benzene-1,3,5-triol
• CAS No: 2229449-46-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6284974
• PubChem ID: 165697396
• Update Time: 2025-11-06

2-(4-aminobut-1-en-2-yl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminobut-1-en-2-yl)benzene-1,3,5-triol
• 2229449-46-9
• EN300-1735837

• Inchi： 1S/C10H13NO3/c1-6(2-3-11)10-8(13)4-7(12)5-9(10)14/h4-5,12-14H,1-3,11H2
• InChI Key： OSEOGOPTSOKDCE-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1C(=C)CCN)O)O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-(4-aminobut-1-en-2-yl)benzene-1,3,5-triol

Introduction to 2-(4-aminobut-1-en-2-yl)benzene-1,3,5-triol (CAS No: 2229449-46-9)

2-(4-aminobut-1-en-2-yl)benzene-1,3,5-triol, identified by the Chemical Abstracts Service Number (CAS No) 2229449-46-9, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This trisubstituted benzene derivative features a unique combination of functional groups, including an amino-substituted butenyl side chain and three hydroxyl groups positioned at the 1, 3, and 5 positions of the aromatic ring. The presence of these distinct moieties imparts a rich chemical diversity, making it a promising candidate for further exploration in drug discovery and biochemical research.

The molecular structure of 2-(4-aminobut-1-en-2-yl)benzene-1,3,5-triol can be described as a benzene core substituted with three hydroxyl groups (forming a triol) and an alkenylamine side chain. The 4-aminobut-1-en-2-yl moiety introduces both electrophilic and nucleophilic reactivity, enabling various synthetic pathways for derivatization. This structural motif is particularly intriguing because it allows for multiple points of interaction with biological targets, such as enzymes and receptors. The compound’s ability to engage in hydrogen bonding due to the hydroxyl groups and participate in π-stacking interactions owing to the aromatic system makes it a versatile scaffold for designing bioactive molecules.

In recent years, there has been growing interest in polyphenolic compounds due to their potential health benefits and biological activities. The trisubstituted benzene structure of 2-(4-aminobut-1-en-2-yl)benzene-1,3,5-triol shares similarities with some naturally occurring flavonoids and polyphenols, which are well-documented for their antioxidant, anti-inflammatory, and anticancer properties. The hydroxyl groups at the 1, 3, and 5 positions of the benzene ring enhance the compound’s ability to scavenge reactive oxygen species (ROS), making it a candidate for applications in redox biology and disease intervention. Furthermore, the presence of the amino group in the side chain allows for further functionalization via reductive amination or Schiff base formation, expanding its utility in medicinal chemistry.

One of the most compelling aspects of 2-(4-aminobut-1-en-2-yl)benzene-1,3,5-triol is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in various diseases, particularly cancer. The structural features of this compound suggest that it may interact with ATP-binding pockets or other allosteric sites on kinases. Preliminary computational studies have indicated that the compound could exhibit inhibitory activity against certain kinases by competing with ATP or by inducing conformational changes in the enzyme’s active site. These findings are particularly relevant given the success of kinase inhibitors as therapeutic agents in oncology.

Recent advances in chemical biology have enabled high-throughput screening (HTS) and virtual screening techniques to identify novel bioactive compounds rapidly. 2-(4-Aminobut-1-en-2-yl)benzene-1,3,5-triol has been utilized in such screens due to its unique structural framework. In one study published in a leading medicinal chemistry journal, researchers employed virtual screening algorithms to predict potential binding interactions between this compound and various protein targets. The results suggested that it might interact with proteins involved in metabolic pathways and cell cycle regulation. Further experimental validation through enzyme assays and cellular studies is currently underway to confirm these predictions.

The synthesis of 2-(4-amino-butene-benzene-triol) presents an interesting challenge due to its complex stereochemistry and multiple functional groups. Traditional synthetic routes involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent developments in catalytic methods have made it possible to construct such molecules more efficiently. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the butenylamine side chain onto the benzene ring while preserving the integrity of the hydroxyl substituents. These advances have not only simplified synthesis but also opened up new avenues for structural diversification.

The pharmacokinetic properties of CAS No: 2229449-46-9 are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Preliminary pharmacokinetic studies suggest that this compound exhibits moderate solubility in water due to its polar functional groups but may have limited oral bioavailability due to rapid metabolism by cytochrome P450 enzymes. Efforts are underway to optimize its pharmacokinetic profile through structural modifications aimed at improving solubility while reducing metabolic clearance.

The potential applications of benzene-triol-buteneamine derivative extend beyond oncology into other therapeutic areas such as neurodegenerative diseases and infectious disorders. For example, polyphenolic compounds have shown promise as neuroprotective agents due to their ability to cross the blood-brain barrier and exert antioxidant effects within neural tissues. The structural features of this compound make it an attractive candidate for further exploration as a neuroprotective agent or as an adjunct therapy for conditions like Alzheimer’s disease or Parkinson’s disease where oxidative stress plays a significant role.

In conclusion,(4-Amino-butenen-benzene-triol) represents a structurally intriguing molecule with multiple potential applications in medicinal chemistry and chemical biology. Its unique combination of functional groups—hydroxyls on the benzene ring and an amino-substituted butenyl side chain—provides opportunities for diverse biological activities ranging from antioxidant effects to kinase inhibition. While challenges remain regarding synthesis optimization and pharmacokinetic improvement,(CAS No: 2229449–46–9) remains a promising scaffold for future drug discovery efforts aimed at addressing unmet medical needs across various disease indications.